Cas no 2034522-26-2 (N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-5-carboxamide)

• Product Name: N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-5-carboxamide
• CAS No: 2034522-26-2
• MF: C₁₅H₁₆N₄O₅
• MW: 332.311343193054
• CID: 5955443
• PubChem ID: 121137461
• Update Time: 2025-06-29

N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-5-carboxamide
• F6438-3030
• 2034522-26-2
• N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide
• N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide
• AKOS032456712

• Inchi： 1S/C15H16N4O5/c1-21-14-17-11(18-15(19-14)22-2)8-16-13(20)9-4-3-5-10-12(9)24-7-6-23-10/h3-5H,6-8H2,1-2H3,(H,16,20)
• InChI Key： FWSYGRSVBOYQEF-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C(NCC3N=C(N=C(N=3)OC)OC)=O)C1=2

Computed Properties

• Exact Mass: 332.11206962g/mol
• Monoisotopic Mass: 332.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų

Additional information on N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-5-carboxamide

N-(4,6-Dimethoxy-1,3,5-Triazin-2-Yl)Methyl-2,3-Dihydro-1,4-Benzodioxine-5-Carboxamide: A Comprehensive Overview

The compound with CAS No 2034522-26-2, known as N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl and N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl derivative of benzodioxine carboxamide, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of benzodioxine carboxamide, which is a class of compounds known for their unique electronic properties and potential applications in various industries.

Recent studies have highlighted the importance of N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl groups in enhancing the stability and reactivity of organic compounds. The presence of the triazine ring in this compound contributes to its high thermal stability and resistance to oxidative degradation. Additionally, the benzodioxine moiety imparts aromaticity and conjugation effects that are crucial for its electronic properties.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and coupling reactions. Researchers have explored various methods to optimize the synthesis pathway to achieve higher yields and better purity. For instance, recent advancements in catalytic systems have enabled the selective formation of the benzodioxine carboxamide group under mild reaction conditions.

In terms of applications, this compound has shown promise in the field of optoelectronics due to its ability to act as a charge transport material in organic light-emitting diodes (OLEDs). The triazine ring and benzodioxine moiety work synergistically to facilitate efficient electron transport while maintaining stability under operational conditions.

Furthermore, this compound has been investigated for its potential use in drug delivery systems. The benzodioxine carboxamide group can serve as a versatile platform for attaching bioactive molecules or targeting ligands. Recent studies have demonstrated that this compound can be functionalized with various bioactive agents without compromising its structural integrity or electronic properties.

From a sustainability perspective, researchers are exploring green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient processes. The integration of biocatalysis and continuous-flow reactors has emerged as a promising strategy for achieving environmentally friendly production methods.

In conclusion, the compound with CAS No 2034522-26-2 represents a significant advancement in organic chemistry with diverse applications across multiple industries. Its unique structure and functional groups make it an attractive candidate for further research and development in fields such as optoelectronics and drug delivery systems.